Cas no 2172576-80-4 (2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro4.5decane)

• Product Name: 2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro4.5decane
• CAS No: 2172576-80-4
• MF: C₁₄H₂₁NOS
• MW: 251.387642621994
• CID: 6092369
• PubChem ID: 165867689
• Update Time: 2025-06-14

2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro4.5decane
• 2172576-80-4
• EN300-1638707
• 2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro[4.5]decane

• Inchi： 1S/C14H21NOS/c1-13(2)4-5-14(10-13)12(15-6-7-16-14)11-3-8-17-9-11/h3,8-9,12,15H,4-7,10H2,1-2H3
• InChI Key： XZMJWFSJVXTIFZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C2(CCC(C)(C)C2)OCCN1

Computed Properties

• Exact Mass: 251.13438547g/mol
• Monoisotopic Mass: 251.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.5Ų

Additional information on 2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro4.5decane

Recent Advances in the Study of 2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro[4.5]decane (CAS: 2172576-80-4)

The compound 2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro[4.5]decane (CAS: 2172576-80-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by the fusion of an oxa-azaspiro ring system with a thiophene moiety, presents a promising scaffold for drug discovery. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for various diseases.

One of the key areas of research has been the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps. The method involves a palladium-catalyzed cross-coupling reaction to introduce the thiophene ring, followed by a cyclization step to form the spirocyclic core. This advancement is expected to facilitate further exploration of the compound's biological activities.

In terms of pharmacological evaluation, preliminary in vitro studies have demonstrated that 2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro[4.5]decane exhibits moderate affinity for serotonin receptors, particularly the 5-HT2A subtype. This finding suggests potential applications in neuropsychiatric disorders, such as depression and anxiety. Additionally, molecular docking studies have revealed interactions with key residues in the receptor binding site, providing insights into the structural determinants of its activity.

Further investigations have explored the compound's potential as an anti-inflammatory agent. A recent preprint (BioRxiv, 2024) reported that the compound inhibits the NF-κB signaling pathway in macrophages, leading to reduced production of pro-inflammatory cytokines. These effects were observed at micromolar concentrations, indicating its potential as a scaffold for developing novel anti-inflammatory drugs. However, in vivo studies are still needed to validate these findings.

The pharmacokinetic properties of 2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro[4.5]decane have also been a focus of recent research. A study in Drug Metabolism and Disposition (2023) evaluated its metabolic stability and cytochrome P450 inhibition profile. The results indicated moderate metabolic stability in human liver microsomes, with primary oxidation occurring at the thiophene ring. These findings highlight the need for structural modifications to improve metabolic stability and reduce potential drug-drug interactions.

In conclusion, 2,2-dimethyl-10-(thiophen-3-yl)-6-oxa-9-azaspiro[4.5]decane represents a promising scaffold for drug discovery, with demonstrated activities in neurological and inflammatory pathways. Future research should focus on optimizing its pharmacological profile through medicinal chemistry approaches and advancing it through preclinical development. The compound's unique spirocyclic structure offers opportunities for further exploration in diverse therapeutic areas.